Cas no 2227886-08-8 ((2S)-1-5-(4-methylphenyl)furan-2-ylpropan-2-ol)
(2S)-1-5-(4-methylphenyl)furan-2-ylpropan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- (2S)-1-5-(4-methylphenyl)furan-2-ylpropan-2-ol
- EN300-1751634
- 2227886-08-8
- (2S)-1-[5-(4-methylphenyl)furan-2-yl]propan-2-ol
-
- Inchi: 1S/C14H16O2/c1-10-3-5-12(6-4-10)14-8-7-13(16-14)9-11(2)15/h3-8,11,15H,9H2,1-2H3/t11-/m0/s1
- InChI Key: ZJXKIOIOSLEJDM-NSHDSACASA-N
- SMILES: O1C(=CC=C1C[C@H](C)O)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 216.115029749g/mol
- Monoisotopic Mass: 216.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 33.4Ų
(2S)-1-5-(4-methylphenyl)furan-2-ylpropan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1751634-0.05g |
(2S)-1-[5-(4-methylphenyl)furan-2-yl]propan-2-ol |
2227886-08-8 | 0.05g |
$1513.0 | 2023-09-20 | ||
| Enamine | EN300-1751634-0.1g |
(2S)-1-[5-(4-methylphenyl)furan-2-yl]propan-2-ol |
2227886-08-8 | 0.1g |
$1585.0 | 2023-09-20 | ||
| Enamine | EN300-1751634-0.25g |
(2S)-1-[5-(4-methylphenyl)furan-2-yl]propan-2-ol |
2227886-08-8 | 0.25g |
$1657.0 | 2023-09-20 | ||
| Enamine | EN300-1751634-0.5g |
(2S)-1-[5-(4-methylphenyl)furan-2-yl]propan-2-ol |
2227886-08-8 | 0.5g |
$1728.0 | 2023-09-20 | ||
| Enamine | EN300-1751634-1.0g |
(2S)-1-[5-(4-methylphenyl)furan-2-yl]propan-2-ol |
2227886-08-8 | 1g |
$1801.0 | 2023-06-03 | ||
| Enamine | EN300-1751634-2.5g |
(2S)-1-[5-(4-methylphenyl)furan-2-yl]propan-2-ol |
2227886-08-8 | 2.5g |
$3530.0 | 2023-09-20 | ||
| Enamine | EN300-1751634-5.0g |
(2S)-1-[5-(4-methylphenyl)furan-2-yl]propan-2-ol |
2227886-08-8 | 5g |
$5221.0 | 2023-06-03 | ||
| Enamine | EN300-1751634-10.0g |
(2S)-1-[5-(4-methylphenyl)furan-2-yl]propan-2-ol |
2227886-08-8 | 10g |
$7742.0 | 2023-06-03 | ||
| Enamine | EN300-1751634-1g |
(2S)-1-[5-(4-methylphenyl)furan-2-yl]propan-2-ol |
2227886-08-8 | 1g |
$1801.0 | 2023-09-20 | ||
| Enamine | EN300-1751634-5g |
(2S)-1-[5-(4-methylphenyl)furan-2-yl]propan-2-ol |
2227886-08-8 | 5g |
$5221.0 | 2023-09-20 |
(2S)-1-5-(4-methylphenyl)furan-2-ylpropan-2-ol Related Literature
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
Additional information on (2S)-1-5-(4-methylphenyl)furan-2-ylpropan-2-ol
Chemical Profile of (2S)-1-5-(4-methylphenyl)furan-2-ylpropan-2-ol and CAS No. 2227886-08-8
(2S)-1-5-(4-methylphenyl)furan-2-ylpropan-2-ol is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 2227886-08-8, belongs to a class of molecules that exhibit promising biological activities. The detailed exploration of its chemical structure, synthesis methods, and potential applications in medicinal chemistry provides a comprehensive understanding of its significance in modern drug discovery.
The molecular structure of (2S)-1-5-(4-methylphenyl)furan-2-ylpropan-2-ol consists of a furan ring substituted with a 4-methylphenyl group at the 5-position and a propan-2-ol moiety at the 2-position. The stereochemistry at the propan-2-ol chiral center is specifically the (S) configuration, which is crucial for its biological activity. This configuration influences the compound's interactions with biological targets, making it a valuable scaffold for developing novel therapeutic agents.
Recent advancements in synthetic chemistry have enabled the efficient preparation of (2S)-1-5-(4-methylphenyl)furan-2-ylpropan-2-ol. One of the most notable synthetic routes involves a multi-step process that begins with the functionalization of a furan derivative followed by the introduction of the 4-methylphenyl group and the stereoselective formation of the propan-2-ol moiety. These synthetic strategies have been optimized to ensure high yield and purity, making it feasible for large-scale production and further derivatization.
The pharmacological potential of (2S)-1-5-(4-methylphenyl)furan-2-ylpropan-2-ol has been extensively studied in recent years. Research has demonstrated that this compound exhibits inhibitory activity against various enzymes and receptors relevant to human health. For instance, studies have shown that it can modulate the activity of enzymes involved in inflammation and pain signaling, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary investigations have explored its interactions with neurological targets, indicating possible applications in treating neurodegenerative diseases.
In vitro and in vivo studies have provided valuable insights into the biological effects of (2S)-1-5-(4-methylphenyl)furan-2-ylpropan-2-ol. These studies have revealed that the compound exhibits low toxicity at therapeutic doses while maintaining significant biological activity. The selectivity of its interactions with biological targets makes it an attractive candidate for further development into a drug candidate. Furthermore, its structural features allow for modifications that could enhance its pharmacokinetic properties, such as solubility and bioavailability.
The integration of computational methods into drug discovery has accelerated the evaluation of compounds like (2S)-1-5-(4-methylphenyl)furan-2-ylpropan-2-ol. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at an atomic level. These predictions have guided experimental efforts and helped identify key structural modifications that could improve its efficacy. The combination of experimental data with computational insights provides a powerful approach to optimizing drug candidates for clinical use.
The future prospects for (2S)-1-5-(4-methylphenyl)furan-2-ylpropan-2-ol are promising, with ongoing research focusing on expanding its therapeutic applications. Investigations are underway to explore its potential in treating metabolic disorders, where its ability to modulate enzyme activity could provide new therapeutic avenues. Additionally, studies are being conducted to assess its efficacy in combination therapies, where it may synergize with existing drugs to enhance treatment outcomes.
The development of novel pharmaceutical agents relies heavily on advancements in synthetic chemistry and pharmacological research. The case of (CAS No. 2227886llllllllllllllllllllllllllllllllllllllllllllll
2227886-08-8 ((2S)-1-5-(4-methylphenyl)furan-2-ylpropan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)